Cas no 2229244-79-3 (3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229244-79-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 5850188
• PubChem ID: 165841511
• Update Time: 2025-11-02

3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one
• 2229244-79-3
• EN300-1961254

• Inchi： 1S/C9H7ClF3NO2/c1-16-8-3-5(6(10)4-14-8)2-7(15)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： LNOBQYQKBNXIIK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CC(C(F)(F)F)=O)OC

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one

Comprehensive Guide to 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one (CAS No. 2229244-79-3): Properties, Applications, and Market Insights

3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one (CAS No. 2229244-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridine derivative is characterized by its unique molecular structure, which combines a methoxypyridine core with a trifluoropropanone moiety. The presence of both chlorine and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₉H₇ClF₃NO₂, with a molecular weight of 253.6 g/mol. Its structural features, including the 5-chloro-2-methoxypyridine ring and the 1,1,1-trifluoropropan-2-one side chain, contribute to its distinct physicochemical properties. Researchers have noted its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives like 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one has surged due to their applications in precision medicine and sustainable agriculture. The compound's ability to modulate biological activity through its hydrogen bond acceptor properties has made it a focus of structure-activity relationship (SAR) studies. Pharmaceutical companies are particularly interested in its potential for designing next-generation therapeutics targeting inflammatory diseases and metabolic disorders.

From a synthetic chemistry perspective, the trifluoromethyl ketone functionality in 2229244-79-3 offers versatile reactivity for nucleophilic additions and condensation reactions. This has led to its use in the preparation of heterocyclic compounds with enhanced bioactivity. Recent publications highlight its utility in constructing pyridine-based scaffolds for medicinal chemistry applications, aligning with the growing trend of fragment-based drug design.

The agrochemical industry has also shown interest in 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one as a potential precursor for crop protection agents. Its structural motifs are similar to those found in several commercial pesticides and herbicides, particularly those targeting fungal pathogens. Researchers are exploring its derivatives for improved pest resistance management solutions, addressing the global challenge of agricultural sustainability.

Market analysis indicates steady growth in the fine chemicals sector for compounds like CAS 2229244-79-3, driven by increasing R&D investments in small molecule therapeutics. The compound's patent landscape shows active development, with several applications filed for its derivatives in recent years. Suppliers specializing in fluorinated building blocks have reported growing inquiries about this specific pyridine ketone derivative.

Quality control of 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one typically involves HPLC analysis with UV detection, ensuring high purity (>98%) for research applications. Storage recommendations include protection from moisture at controlled room temperature, as the trifluoroketone group may be sensitive to hydrolysis under extreme conditions.

Environmental and safety assessments of 2229244-79-3 follow standard green chemistry principles. While not classified as hazardous under current regulations, proper handling procedures are recommended due to its potential irritant properties. The compound's ecological impact profile is favorable compared to traditional halogenated compounds, reflecting the pharmaceutical industry's shift toward eco-friendly intermediates.

Future research directions for 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one include exploring its utility in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). Its structural features make it a candidate for developing targeted protein degraders, one of the most promising areas in drug discovery innovation. Additionally, material scientists are investigating its potential in creating functionalized surfaces for biomedical applications.

For researchers sourcing CAS 2229244-79-3, it's crucial to verify suppliers' certificates of analysis and GMP compliance when required for pharmaceutical applications. The compound is typically available in gram to kilogram quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Pricing trends reflect its position as a high-value intermediate in the fine chemicals market.

The synthesis of 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one typically involves multi-step organic transformations starting from commercially available pyridine precursors. Recent process chemistry improvements have focused on atom economy and waste reduction, aligning with the principles of sustainable chemical manufacturing. These advancements have made the compound more accessible for academic and industrial research programs.

Analytical characterization of 2229244-79-3 commonly includes NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and IR spectroscopy. The distinctive carbonyl stretching frequency in IR spectra provides valuable information about the electronic environment of the trifluoropropanone moiety, important for quality control and derivative synthesis.

In conclusion, 3-(5-chloro-2-methoxypyridin-4-yl)-1,1,1-trifluoropropan-2-one represents an important fluorinated pyridine derivative with diverse applications in medicinal chemistry and agrochemical development. Its unique combination of chloropyridine and trifluoroketone functionalities offers multiple vectors for structural modification, making it a versatile building block for molecular design. As research continues to explore its potential, this compound is likely to maintain its position as a valuable tool in innovative chemical synthesis and drug discovery pipelines.